Cas no 2248397-90-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248397-90-0
- EN300-6519857
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate
-
- Inchi: 1S/C18H9ClN2O4S/c19-15-8-7-14(26-15)10-5-6-13(20-9-10)18(24)25-21-16(22)11-3-1-2-4-12(11)17(21)23/h1-9H
- InChI Key: PDZNPGJVAGKCTK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=CN=C(C=C2)C(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1
Computed Properties
- Exact Mass: 383.9971556g/mol
- Monoisotopic Mass: 383.9971556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519857-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 0.05g |
$1032.0 | 2025-03-14 | |
| Enamine | EN300-6519857-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 0.1g |
$1081.0 | 2025-03-14 | |
| Enamine | EN300-6519857-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 0.25g |
$1131.0 | 2025-03-14 | |
| Enamine | EN300-6519857-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 0.5g |
$1180.0 | 2025-03-14 | |
| Enamine | EN300-6519857-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 1.0g |
$1229.0 | 2025-03-14 | |
| Enamine | EN300-6519857-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 2.5g |
$2408.0 | 2025-03-14 | |
| Enamine | EN300-6519857-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 5.0g |
$3562.0 | 2025-03-14 | |
| Enamine | EN300-6519857-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate |
2248397-90-0 | 95.0% | 10.0g |
$5283.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate
Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate (CAS: 2248397-90-0)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate (CAS: 2248397-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific investigation.
One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. The presence of the chlorothiophene group is believed to enhance its binding affinity and selectivity, which could reduce off-target effects and improve therapeutic efficacy.
In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies have indicated that it possesses favorable absorption and distribution characteristics, although its metabolic stability and clearance rates require further optimization. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being investigated to enhance its bioavailability and reduce potential toxicity. These efforts are crucial for translating the compound's preclinical promise into clinical applications.
Another noteworthy aspect of this research is the development of synthetic routes for large-scale production of the compound. Recent publications have described novel catalytic methods that improve yield and purity while minimizing environmental impact. These advancements are essential for ensuring a sustainable supply of the compound for both research and potential commercial use. Furthermore, structural analogs of the compound are being synthesized to explore structure-activity relationships (SAR) and identify derivatives with enhanced pharmacological profiles.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in vivo. The continued exploration of this compound and its derivatives may lead to the development of novel therapeutics for a range of diseases, underscoring its importance in the chemical biology and pharmaceutical landscape.
2248397-90-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(5-chlorothiophen-2-yl)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)